Cas no 106148-27-0 (4-benzyl-1-(2-phenylethyl)piperazine-2,6-dione)

• Product Name: 4-benzyl-1-(2-phenylethyl)piperazine-2,6-dione
• CAS No: 106148-27-0
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 1174849
• PubChem ID: 2259642
• Update Time: 2025-04-20

4-benzyl-1-(2-phenylethyl)piperazine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-1-(2-phenylethyl)piperazine-2,6-dione
• BAS 00347765
• AKOS000541925
• 4-Benzyl-1-phenethyl-piperazine-2,6-dione
• 1-(2-phenylethyl)-4-benzyl-2,6-piperazinedione
• ST50224799
• HMS1607D12
• AC1M4IHX
• 4-benzyl-1-phenethyl-2,6-piperazinedione
• 4-benzyl-1-phenethylpiperazine-2,6-dione
• MCULE-3107672552
• BAS 00347765; AKOS000541925; 4-Benzyl-1-phenethyl-piperazine-2,6-dione; 1-(2-phenylethyl)-4-benzyl-2,6-piperazinedione; ST50224799; HMS1607D12; AC1M4IHX; 4-benzyl-1-phenethyl-2,6-piperazinedione; 4-benzyl-1-phenethylpiperazine-2,6-dione; MCULE-3107672552;
• FDHZQDHDJVZPMI-UHFFFAOYSA-N
• Cambridge id 5705696
• SR-01000394292
• DTXSID30367350
• 106148-27-0
• 1-(2-PHENYLETHYL)-4-(PHENYLMETHYL)-2,6-PIPERAZINEDIONE
• SR-01000394292-1
• BRD-K46356422-001-01-5
• SCHEMBL16334884

• Inchi： 1S/C19H20N2O2/c22-18-14-20(13-17-9-5-2-6-10-17)15-19(23)21(18)12-11-16-7-3-1-4-8-16/h1-10H,11-15H2
• InChI Key： FDHZQDHDJVZPMI-UHFFFAOYSA-N
• SMILES： O=C1CN(CC2C=CC=CC=2)CC(N1CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 308.1526
• Monoisotopic Mass: 308.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.194
• Boiling Point: 493.2°C at 760 mmHg
• Flash Point: 220.8°C
• Refractive Index: 1.604
• PSA: 40.62
• LogP: 1.97590